Bromides

  • 4-Bromo-N-ethyl-3-methoxybenzamide
    • Cat. No.:
    • B1420457
    • CAS No.:
    • 1072944-41-2
    • Molecular Formula:
    • C10H12BrNO2
    • Molecular Weight:
    • 258.11 g/mol
    Description
    4-Bromo-N-ethyl-3-methoxybenzamide is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%. BenchChem offers high-quality 4-Bromo...
  • 4-Bromo-N-ethyl-2-methoxybenzamide
    • Cat. No.:
    • B593851
    • CAS No.:
    • 1245563-19-2
    • Molecular Formula:
    • C10H12BrNO2
    • Molecular Weight:
    • 258.115
    Description
    4-Bromo-N-ethyl-2-methoxybenzamide is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.115. The purity is usually 95%. BenchChem offers high-quality 4-Bromo-N-et...
  • Ethyl 4-bromobutyrate
    • Cat. No.:
    • B046930
    • CAS No.:
    • 2969-81-5
    • Molecular Formula:
    • C6H11BrO2
    • Molecular Weight:
    • 195.05 g/mol
    Description
    Ethyl 4-bromobutyrate, also known as Ethyl 4-bromobutyrate, is a useful research compound. Its molecular formula is C6H11BrO2 and its molecular weight is 195.05 g/mol. The purity is usually 95%. The exact mass...
  • Ethyl 1-bromocyclobutanecarboxylate
    • Cat. No.:
    • B049043
    • CAS No.:
    • 35120-18-4
    • Molecular Formula:
    • C7H11BrO2
    • Molecular Weight:
    • 207.06 g/mol
    Description
    Ethyl 1-bromocyclobutanecarboxylate, also known as Ethyl 1-bromocyclobutanecarboxylate, is a useful research compound. Its molecular formula is C7H11BrO2 and its molecular weight is 207.06 g/mol. The purity is...
  • Ethyl 2-bromobutanoate
    • Cat. No.:
    • B145564
    • CAS No.:
    • 533-68-6
    • Molecular Formula:
    • C6H11BrO2
    • Molecular Weight:
    • 195.05 g/mol
    Description
    Ethyl 2-bromobutyrate is used in synthetic chemistry as a polymerization initiator. Ethyl 2-bromobutyrate is also used as a reagent to synthesize Efaroxan, an imidazoline α 2-antagonist that stimulated insulin s...
  • Ethyl 3-bromo-2-oxobutanoate
    • Cat. No.:
    • B041073
    • CAS No.:
    • 57332-84-0
    • Molecular Formula:
    • C6H9BrO3
    • Molecular Weight:
    • 209.04 g/mol
    Description
    Ethyl 3-bromo-2-oxobutanoate, also known as Ethyl 3-bromo-2-oxobutanoate, is a useful research compound. Its molecular formula is C6H9BrO3 and its molecular weight is 209.04 g/mol. The purity is usually 95%. T...
  • Ethyl 2-bromoisovalerate
    • Cat. No.:
    • B128821
    • CAS No.:
    • 609-12-1
    • Molecular Formula:
    • C7H13BrO2
    • Molecular Weight:
    • 209.08 g/mol
    Description
    Ethyl 2-bromoisovalerate, also known as Ethyl 2-bromoisovalerate, is a useful research compound. Its molecular formula is C7H13BrO2 and its molecular weight is 209.08 g/mol. The purity is usually 95%. The exac...
  • Ethyl 2-bromobenzoate
    • Cat. No.:
    • B105087
    • CAS No.:
    • 6091-64-1
    • Molecular Formula:
    • C9H9BrO2
    • Molecular Weight:
    • 229.07 g/mol
    Description
    Ethyl 2-bromobenzoate is an intermediate of 7H-Benzo[c]fluorene, which is a polycyclic aomatic hydrocarbon (PAH) with mutagenic activity. 7H-Benzo[c]fluorene is a major DNA adduct-forming component of coal tar. ...
  • Ethyl 2-amino-5-bromobenzoate
    • Cat. No.:
    • B1586502
    • CAS No.:
    • 63243-76-5
    • Molecular Formula:
    • C9H10BrNO2
    • Molecular Weight:
    • 244.08 g/mol
    Description
    Ethyl 2-amino-5-bromobenzoate is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%. BenchChem offers high-quality Ethyl 2-amino...
  • 1-Bromo-3-ethyladamantane
    • Cat. No.:
    • B032818
    • CAS No.:
    • 878-61-5
    • Molecular Formula:
    • C12H19Br
    • Molecular Weight:
    • 243.18 g/mol
    Description
    1-Bromo-3-ethyladamantane, also known as 1-Bromo-3-ethyladamantane, is a useful research compound. Its molecular formula is C12H19Br and its molecular weight is 243.18 g/mol. The purity is usually 95%. BenchCh...